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Abstract
AZD4144 is a potent and selective inhibitor of the NLRP3 inflammasome, a key component of

the innate immune system implicated in a wide range of inflammatory diseases. This technical

guide provides an in-depth analysis of the structure-activity relationship (SAR) of AZD4144,

detailing its discovery from the initial lead compound, MCC950. The document outlines the

medicinal chemistry efforts to optimize potency and selectivity while mitigating toxicity risks

such as phospholipidosis, genotoxicity, and hERG inhibition.[1][2] Quantitative data from key

biochemical and cellular assays are summarized in structured tables for comparative analysis.

Detailed experimental protocols for these assays are also provided to enable replication and

further investigation. Signaling pathway and experimental workflow diagrams, generated using

Graphviz (DOT language), offer a clear visual representation of the underlying biological

processes and the drug discovery cascade. This guide is intended to serve as a

comprehensive resource for researchers and professionals involved in the development of

novel anti-inflammatory therapeutics targeting the NLRP3 inflammasome.
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The NLRP3 inflammasome is a multi-protein complex that plays a critical role in the innate

immune response by activating caspase-1 and subsequently processing the pro-inflammatory

cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18).[3][4] Dysregulation of the NLRP3

inflammasome is associated with a variety of inflammatory and autoimmune diseases, making

it an attractive therapeutic target.[1] AZD4144 emerged from a dedicated drug discovery

program aimed at identifying a novel, potent, and selective NLRP3 inhibitor with a favorable

safety profile, suitable for clinical development.[5][6]

The journey to AZD4144 began with the well-characterized NLRP3 inhibitor, MCC950. While a

valuable tool compound, MCC950 exhibited certain liabilities that precluded its clinical

advancement.[5] The development of AZD4144 involved a systematic medicinal chemistry

campaign to navigate a complex SAR landscape, balancing on-target potency with the

elimination of off-target effects and toxicity. This guide elucidates the key structural

modifications and strategic decisions that led to the identification of AZD4144 as a clinical

candidate.

Mechanism of Action
AZD4144 exerts its inhibitory effect through direct binding to the NACHT domain of the NLRP3

protein.[5] This interaction stabilizes the inactive conformation of NLRP3, thereby preventing its

oligomerization and the subsequent assembly of the inflammasome complex.[1][7] AZD4144
has been shown to compete with MCC950 for binding, indicating a shared or overlapping

binding site.[1][7]

NLRP3 Inflammasome Signaling Pathway
The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and

the point of intervention for AZD4144.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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